N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-methyl-6-oxo-2-((1-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[4-methyl-6-oxo-2-(1-phenylethylsulfanyl)-1H-pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C23H23N3O4S/c1-14-18(11-21(27)24-12-16-8-9-19-20(10-16)30-13-29-19)22(28)26-23(25-14)31-15(2)17-6-4-3-5-7-17/h3-10,15H,11-13H2,1-2H3,(H,24,27)(H,25,26,28)
• InChI Key: XDMGKNLEHNFDCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)SC(C)C2=CC=CC=C2)CC(=O)NCC3=CC4=C(C=C3)OCO4
• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol
• CAS No.: 1105245-82-6

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(4-methyl-6-oxo-2-((1-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)acetamide is a useful research compound. Its molecular formula is C23H23N3O4S and its molecular weight is 437.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis via Cascade Reactions

Research has shown that thioureido-acetamides are quantitatively accessible and serve as precursors for the synthesis of various heterocycles through one-pot cascade reactions. These processes are notable for their excellent atom economy and have been used to produce compounds like 2-iminothiazoles, thioparabanic acids, and imidazo[1,2-c]pyrimidines, which are crucial for the development of new pharmaceuticals and materials (J. Schmeyers & G. Kaupp, 2002).

Antimicrobial and Anti-Inflammatory Agents

A series of novel compounds synthesized for anti-inflammatory activity evaluation showed promising results in both in vitro and in vivo models. These compounds, utilizing similar structural motifs, have been examined for their potential as anti-inflammatory agents, highlighting the chemical's relevance in medical research (A. P. Nikalje, N. Hirani, & R. Nawle, 2015).

A3 Adenosine Receptor Antagonists

Research into enantiomeric compounds related to the chemical structure of interest has provided insights into potential A3 adenosine receptor antagonists. These findings have implications for developing new treatments for cardiovascular diseases, demonstrating the versatility of the compound's core structure in therapeutic applications (D. Rossi et al., 2016).

Analgesic and Anti-Inflammatory Applications

Research into compounds derived from similar structural frameworks has explored their use as analgesic and anti-inflammatory agents. These studies underscore the potential pharmaceutical applications of the compound , suggesting its utility in developing new therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020).

Antibacterial and Antifungal Activities

Further research into derivatives of the compound has demonstrated significant antibacterial and antifungal activities. These findings are crucial for the development of new antimicrobial agents, indicating the compound's potential as a foundation for synthesizing new drugs to combat resistant strains of bacteria and fungi (Poonam Devi, M. Shahnaz, & D. Prasad, 2022).